![molecular formula C13H16FNO B2422419 (1-Benzyl-3-fluoro-1,2,5,6-tetrahydropyridin-4-YL)methanol CAS No. 895578-02-6](/img/structure/B2422419.png)
(1-Benzyl-3-fluoro-1,2,5,6-tetrahydropyridin-4-YL)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(1-Benzyl-3-fluoro-1,2,5,6-tetrahydropyridin-4-YL)methanol” is a chemical compound with the CAS number 895578-02-6 . Its molecular formula is C13H16FNO and it has a molecular weight of 221.28 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzyl group attached to a tetrahydropyridin ring, which is further connected to a methanol group . The tetrahydropyridin ring also contains a fluorine atom .Scientific Research Applications
Synthesis and Molecular Structure
- Molecular Structure Analysis and Synthesis : The synthesis of similar fluorinated compounds involves multi-step substitution reactions, with their structures confirmed through various spectroscopic methods and mass spectrometry. Studies also involve crystallographic and conformational analyses, supported by density functional theory (DFT) calculations. These studies help understand the molecular structures and physicochemical properties of such compounds (Huang et al., 2021).
Catalytic Processes and Reaction Kinetics
- Catalytic Hydrogenation and Kinetics : Research in this area focuses on how solvents and reaction conditions, like temperature and catalyst loading, influence the hydrogenation of similar compounds. Understanding the reaction kinetics and the influence of molecular descriptors on these processes is crucial (Jelčić et al., 2016).
Structural Resolution and Supramolecular Assembly
- Structural Resolution and Supramolecular Assembly Exploration : Studies have been conducted on the resolution of racemic compounds structurally similar to (1-Benzyl-3-fluoro-1,2,5,6-tetrahydropyridin-4-YL)methanol, revealing insights into selecting resolving agents for racemates. This involves exploring strong and weak noncovalent interactions and the stability of crystal structures (Gizur et al., 1996).
Fluorescence Derivatization
- Fluorescence Derivatization in Chromatography : Derivatization reagents for fluorescence analysis in chromatography have been studied, providing insights into the potential for such compounds in analytical chemistry applications. This involves investigating the reactivity with alcohols and understanding the fluorescent properties of the derivatives (Iwata et al., 1986).
Photophysical Properties
- Photophysical Property Analysis : Research into the photophysical properties of structurally related compounds, especially in different solvents, provides valuable insights. This includes understanding fluorescence quantum yields, decay lifetimes, and the effects of solvent viscosity on fluorescence properties (Shim et al., 2008).
Properties
IUPAC Name |
(1-benzyl-5-fluoro-3,6-dihydro-2H-pyridin-4-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO/c14-13-9-15(7-6-12(13)10-16)8-11-4-2-1-3-5-11/h1-5,16H,6-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXOKOTKUYVKLPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(=C1CO)F)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.